Cas no 1343829-70-8 (4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine)

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine structure

1343829-70-8 structure

Product Name:4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine

CAS No:1343829-70-8

MF:C₈H₁₀ClN₃O

MW:199.637500286102

CID:5684932

PubChem ID:63022577

Update Time:2024-11-07

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

- 1343829-70-8
- EN300-1296099
- AKOS012321542
- 4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine
- CS-0283608
- 5-Pyrimidinamine, 4-chloro-6-(cyclopropylmethoxy)-
- G73464
- SCHEMBL25206883
- 4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine
- Inchi： 1S/C8H10ClN3O/c9-7-6(10)8(12-4-11-7)13-3-5-1-2-5/h4-5H,1-3,10H2
- InChI Key： TWXMKGNOFYTBLI-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=NC=N1)OCC1CC1)N

Computed Properties

Exact Mass: 199.0512396g/mol
Monoisotopic Mass: 199.0512396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61Å²

Experimental Properties

Density: 1.392±0.06 g/cm3(Predicted)
Boiling Point: 338.9±37.0 °C(Predicted)
pka: 0.05±0.28(Predicted)

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1296099-1.0g	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8		1g	$0.0	2023-06-06
Enamine	EN300-1296099-50mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	50mg	$162.0	2023-09-30
Enamine	EN300-1296099-100mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	100mg	$241.0	2023-09-30
Enamine	EN300-1296099-250mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	250mg	$347.0	2023-09-30
Enamine	EN300-1296099-500mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	500mg	$546.0	2023-09-30
Enamine	EN300-1296099-1000mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	1000mg	$699.0	2023-09-30
Enamine	EN300-1296099-2500mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	2500mg	$1370.0	2023-09-30
Enamine	EN300-1296099-5000mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	5000mg	$2028.0	2023-09-30
Enamine	EN300-1296099-10000mg	4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	95.0%	10000mg	$3007.0	2023-09-30
1PlusChem	1P029ICL-50mg	4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine	1343829-70-8	≥96.0%	50mg	$320.00	2023-12-22

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

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